2-[1-[(2-chlorophenyl)methyl]indol-3-yl]sulfonyl-N-(3,5-dimethylphenyl)acetamide

• IUPAC Name: 2-[1-[(2-chlorophenyl)methyl]indol-3-yl]sulfonyl-N-(3,5-dimethylphenyl)acetamide
• InChI: InChI=1S/C25H23ClN2O3S/c1-17-11-18(2)13-20(12-17)27-25(29)16-32(30,31)24-15-28(23-10-6-4-8-21(23)24)14-19-7-3-5-9-22(19)26/h3-13,15H,14,16H2,1-2H3,(H,27,29)
• InChI Key: TVMIYDDRUFRUOH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)CS(=O)(=O)C2=CN(C3=CC=CC=C32)CC4=CC=CC=C4Cl)C
• Molecular Formula: C25H23ClN2O3S
• Molecular Weight: 467.0 g/mol
• CAS No.: 686749-09-7

Description

2-[1-[(2-chlorophenyl)methyl]indol-3-yl]sulfonyl-N-(3,5-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C25H23ClN2O3S and its molecular weight is 466.98. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Structural Analysis

Research on compounds similar to 2-[1-[(2-chlorophenyl)methyl]indol-3-yl]sulfonyl-N-(3,5-dimethylphenyl)acetamide has focused on their synthesis and structural properties. Studies have explored the synthesis and conformational analysis of structurally related compounds, providing insights into their chemical behavior and potential applications in various fields, such as materials science and pharmaceuticals (Kataev et al., 2021).

Application in Optical Imaging for Cancer Detection

A notable application of compounds structurally similar to this compound is in the field of medical imaging. Research has been conducted on the synthesis and application of water-soluble near-infrared dyes for cancer detection using optical imaging. These compounds have shown potential in developing molecular-based beacons for cancer detection, demonstrating the relevance of this chemical class in medical diagnostics (Pham et al., 2005).

Pharmacological Evaluations

Although specific information on this compound is limited, related compounds have been evaluated for their pharmacological potential. Studies have been conducted on the synthesis, characterization, and pharmacological evaluation of various derivatives, examining their potential antibacterial and enzymatic inhibition properties. Such research provides a foundation for understanding the potential therapeutic applications of this class of compounds (Nafeesa et al., 2017).

Future Directions

The rapid emergence of drug-resistant diseases is a major challenge to be addressed. Identifying novel targets and drug candidates is therefore crucial. Researchers have extensively explored indole derivatives as potential agents or drugs. It is hoped that indole scaffolds will be tested in the future for maximum activity in pharmacological compounds.

Mechanism of Action

Target of Action

The compound, also known as 2-((1-(2-chlorobenzyl)-1H-indol-3-yl)sulfonyl)-N-(3,5-dimethylphenyl)acetamide, is an indole derivative . Indole derivatives have been found to bind with high affinity to multiple receptors , indicating that they may have multiple targets of action.

Mode of Action

Indole derivatives are known to interact with their targets, leading to various biological activities such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Biochemical Pathways

Indole derivatives are known to affect a broad range of biochemical pathways due to their diverse biological activities .

Result of Action

Indole derivatives are known to have diverse biological activities , suggesting that this compound may have a wide range of molecular and cellular effects.